Cas no 2411194-49-3 (2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate)

• Product Name: 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate
• CAS No: 2411194-49-3
• MF: C₁₇H₂₂FNO₇S
• MW: 403.422487735748
• CID: 5356584
• Update Time: 2025-06-08

2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Z3919184392
• 2-tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate
• 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate

• Inchi： 1S/C17H22FNO7S/c1-5-24-15(20)14-13-7-6-12(26-27(18,22)23)10-11(13)8-9-19(14)16(21)25-17(2,3)4/h6-7,10,14H,5,8-9H2,1-4H3
• InChI Key： JHMSTJFYRVHPJF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC2=C(C=1)CCN(C(=O)OC(C)(C)C)C2C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 655
• XLogP3: 3.2
• Topological Polar Surface Area: 108

Additional information on 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate

Introduction to 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate (CAS No. 2411194-49-3)

2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2411194-49-3, belongs to the tetrahydroisoquinoline class of molecules, which are well-known for their biological activity and potential therapeutic applications. The presence of multiple functional groups, including a tert-butyl substituent, an ethyl side chain, and a (fluorosulfonyl)oxy moiety, makes this molecule a subject of intense interest for researchers exploring novel pharmacophores.

The structural framework of 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate is characterized by its rigid tetrahydroisoquinoline core, which provides stability and influences the compound's interactions with biological targets. The tert-butyl group at the 2-position enhances lipophilicity and metabolic stability, while the ethyl group at the 1-position contributes to solubility and bioavailability. The most intriguing feature of this compound is the (fluorosulfonyl)oxy group at the 6-position, which introduces a strong electron-withdrawing effect and potential for hydrogen bonding interactions. These features collectively contribute to the molecule's unique pharmacological profile.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their diverse biological activities. These compounds have been implicated in various physiological processes and have shown promise in treating neurological disorders, cardiovascular diseases, and cancer. The introduction of fluorinated sulfonyl groups into tetrahydroisoquinoline scaffolds has further expanded their therapeutic potential. The fluorine atom's ability to modulate electronic properties and metabolic stability has made fluorinated derivatives particularly attractive for drug development.

One of the most compelling aspects of 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate is its potential as a tool compound for investigating receptor binding mechanisms. The combination of hydrophobic and hydrophilic interactions facilitated by its structural features allows it to interact with a wide range of biological targets. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cell proliferation. These findings align with the broader trend in drug discovery where multitarget engagement is increasingly recognized as a key strategy for developing effective therapeutics.

The synthesis of 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate presents significant challenges due to the complexity of its structure. Multi-step synthetic routes are typically employed to construct the tetrahydroisoquinoline core and introduce the various functional groups with high regioselectivity and yield. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and fluorination methods are often utilized to achieve these transformations efficiently. The development of robust synthetic protocols is crucial for enabling further exploration of this compound's pharmacological properties.

From a computational chemistry perspective,2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1,2-dicarboxylate has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential target proteins. These studies have provided valuable insights into how the compound's structural features influence its affinity for biological receptors. For instance,fluorosulfonyl oxy groups have been shown to form critical hydrogen bonds with polar residues in protein active sites,tert-butyl groups contribute to hydrophobic interactions,and ethyl chains enhance solubility by balancing hydrophobicity with polarity. Such detailed understanding is essential for optimizing lead compounds into viable drug candidates.

The pharmacokinetic properties of 2-Tert-butyl 1-ethyl 6-[(fluorosulfonyl)oxy]-1,2,3,4-tetrahydroisoquinoline-1，2-dicarboxylate are also under investigation to assess its suitability for therapeutic use。 In vitro studies have begun to explore its metabolic stability，distribution，and excretion profiles。 These studies are critical for predicting how the compound will behave in vivo and for identifying potential liabilities that may need addressing during drug development。 For example，the presence of multiple chiral centers in its structure necessitates careful consideration of stereochemical purity，as different enantiomers may exhibit distinct pharmacological activities。

Recent advances in analytical techniques have enabled researchers to gain deeper insights into the behavior of complex organic molecules like 2-Tert-butyl 1-ethyl 6-[（fluorosulfonyl）oxy]-1，2，3，4-tetrahydroisoquinoline-l，2-dicarboxy late。 High-resolution NMR spectroscopy，mass spectrometry，and X-ray crystallography have all been employed to determine its precise three-dimensional structure。 These structural details are invaluable for understanding how the compound interacts with biological targets at an atomic level。 Additionally，computational methods such as molecular dynamics simulations have been used to model dynamic processes that occur at biologically relevant timescales。

The potential therapeutic applications of tert-butyl-substituted tetrahydroisoquinolines with fluorosulfonyl oxy groups are vast。 Preclinical studies have hinted at their efficacy in treating conditions ranging from neurodegenerative diseases like Parkinson's disease to inflammatory disorders such as rheumatoid arthritis。 The unique combination of structural features makes these compounds versatile tools for drug discovery。 Researchers are particularly interested in their ability to modulate neurotransmitter systems，which could lead to novel treatments for mental health disorders。

As our understanding of molecular interactions continues to evolve，so too does our ability to design and synthesize novel compounds like （flurosulfonyloxy）tetrahydropyrrolidine derivatives。 The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates based on large datasets containing known bioactive molecules。 This approach has already led to several breakthroughs in developing new therapeutic agents that target previously unexplored mechanisms。

In conclusion,（flurosulfonyloxy）tetrahydropyrrolidine derivatives represent an exciting frontier in pharmaceutical chemistry due to their unique structural features and diverse biological activities。 Compounds such as （flurosulfonyloxy）tetrahydropyrrolidine derivatives hold great promise for treating a wide range of diseases by modulating key biological pathways through precise molecular interactions。 Further research will undoubtedly uncover more about their potential uses ， paving the way for innovative treatments that improve human health worldwide。